Cas no 1137339-94-6 ((5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid)

• Product Name: (5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid
• CAS No: 1137339-94-6
• Molecular Formula: C₈H₁₁BO₄
• Molecular Weight: 181.98154
• MDL: MFCD13181643
• CID: 1026289
• PubChem ID: 57497290

(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid Properties

Names and Identifiers

• (5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid
• [5-(Hydroxymethyl)-2-methoxyphenyl]boronic acid
• AMY29829
• VVAGQXBGJZANAF-UHFFFAOYSA-N
• EN300-1696825
• CS-0189963
• AKOS016005745
• SCHEMBL2463490
• D71538
• (5-(Hydroxymethyl)-2-methoxyphenyl)boronicacid
• 5-hydroxymethyl-2-methoxyphenylboronic acid
• DB-344749
• Z1255425180
• 1137339-94-6
• Boronic acid, B-[5-(hydroxymethyl)-2-methoxyphenyl]-
• DTXSID90726924
• MFCD13181643

• MDL： MFCD13181643
• InChIKey： VVAGQXBGJZANAF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11BO4/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4,10-12H,5H2,1H3
• SMILES： COC1=C(C=C(C=C1)CO)B(O)O

Computed Properties

• Exact Mass: 182.07500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.0750390g/mol
• Heavy Atom Count: 13
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• LogP: -1.13270
• PSA: 69.92000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols